Cas no 1564674-55-0 (4-(2-Chloro-6-methoxyphenyl)butanoic acid)

• Product Name: 4-(2-Chloro-6-methoxyphenyl)butanoic acid
• CAS No: 1564674-55-0
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD27723223
• CID: 5602553
• PubChem ID: 104818885
• Update Time: 2025-07-24

4-(2-Chloro-6-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1564674-55-0
• EN300-1984595
• 4-(2-chloro-6-methoxyphenyl)butanoic acid
• 4-(2-Chloro-6-methoxyphenyl)butanoic acid

• MDL： MFCD27723223
• Inchi： 1S/C11H13ClO3/c1-15-10-6-3-5-9(12)8(10)4-2-7-11(13)14/h3,5-6H,2,4,7H2,1H3,(H,13,14)
• InChI Key： HHSCIVRAONBBSL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCCC(=O)O)OC

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-Chloro-6-methoxyphenyl)butanoic acid

Recent Advances in the Study of 4-(2-Chloro-6-methoxyphenyl)butanoic acid (CAS: 1564674-55-0)

The compound 4-(2-Chloro-6-methoxyphenyl)butanoic acid (CAS: 1564674-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This aromatic carboxylic acid derivative, characterized by its chloro and methoxy substituents on the phenyl ring, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties. The unique structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4-(2-Chloro-6-methoxyphenyl)butanoic acid to enhance its bioavailability and target specificity. Researchers have employed various synthetic routes, including palladium-catalyzed cross-coupling reactions and multi-step organic transformations, to obtain high-purity samples of the compound. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity and purity of synthesized batches.

In pharmacological evaluations, 4-(2-Chloro-6-methoxyphenyl)butanoic acid has demonstrated interesting biological activities. Preliminary in vitro studies have shown moderate inhibitory effects against certain inflammatory mediators, suggesting potential applications in the treatment of inflammatory diseases. Additionally, molecular docking simulations have revealed that this compound may interact with specific protein targets involved in metabolic pathways, opening new avenues for its use in metabolic disorder therapeutics.

The pharmacokinetic profile of 4-(2-Chloro-6-methoxyphenyl)butanoic acid has been investigated in animal models, with results indicating reasonable oral bioavailability and favorable tissue distribution patterns. Researchers have noted that the compound's metabolic stability could be further improved through structural modifications, and several analogs are currently under development to address this challenge while maintaining the desired biological activity.

From a toxicological perspective, initial safety assessments of 4-(2-Chloro-6-methoxyphenyl)butanoic acid have shown promising results, with no significant adverse effects observed at therapeutic doses in preclinical models. However, comprehensive toxicology studies are still needed to fully evaluate the compound's safety profile before potential clinical applications can be considered.

The current research landscape suggests that 4-(2-Chloro-6-methoxyphenyl)butanoic acid (CAS: 1564674-55-0) represents a valuable chemical scaffold for medicinal chemistry optimization. Future studies are expected to focus on structure-activity relationship (SAR) analyses to identify more potent derivatives and elucidate the precise molecular mechanisms underlying its biological effects. The compound's potential as a lead structure for the development of novel therapeutic agents continues to drive research interest in this area.

In conclusion, while 4-(2-Chloro-6-methoxyphenyl)butanoic acid shows promise as a biologically active compound, further research is necessary to fully exploit its therapeutic potential. The ongoing investigations into its pharmacological properties, mechanism of action, and structure optimization are expected to yield important insights that could contribute to the development of new drugs for various medical conditions.